(Z)-2-(2,4-dimethoxybenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C23H26N2O5/c1-24-8-10-25(11-9-24)14-18-19(26)7-6-17-22(27)21(30-23(17)18)12-15-4-5-16(28-2)13-20(15)29-3/h4-7,12-13,26H,8-11,14H2,1-3H3/b21-12-
• InChI Key: SNNORCUTCFOMEN-MTJSOVHGSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=C(C=C(C=C4)OC)OC)C3=O)O
• Isomeric SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=C(C=C(C=C4)OC)OC)/C3=O)O
• Molecular Formula: C23H26N2O5
• Molecular Weight: 410.5 g/mol

Description

(Z)-2-(2,4-dimethoxybenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26N2O5 and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Synthetic Pathways : The synthesis of benzofuran derivatives and related compounds, like octahydro-1,5-imino-3-benzazocin-4,7,10-trione derivatives, is a focus of research, providing insights into the synthetic pathways that could be applied to the target compound for potential pharmaceutical applications or material science research (Saito et al., 1997).

Structural Characterization : Studies on related compounds involve detailed structural analysis using techniques such as NMR, X-ray crystallography, and FTIR to elucidate their configurations and potential bioactive forms, providing a basis for understanding the structural requirements for biological activity or material properties (Meng et al., 2014).

Biological Activity

Antimicrobial and Cytotoxic Activities : Research on benzofuran derivatives and similar compounds explores their biological activities, including antimicrobial effects and cytotoxicity against various cancer cell lines. This research informs potential therapeutic applications of these compounds in treating infections or cancer (Ong et al., 1988).

Enzyme Inhibition : Some studies focus on the enzyme inhibitory activities of benzofuran derivatives, which could have implications in developing treatments for diseases where enzyme modulation is key. This includes potential applications in neurodegenerative diseases, cancer, and metabolic disorders (Gul et al., 2019).

Material Science Applications

Electrochemical and Magnetic Properties : The investigation into the electrochemical and magnetic behaviors of copper(II) complexes derived from related ligands highlights the potential use of similar compounds in material science, especially in developing new types of magnetic materials or electrochemical sensors (Amudha et al., 1999).